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Compound of Interest

Compound Name: AMG-151

Cat. No.: B1667612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal protocols for the potent

glucokinase activator, AMG-151. Adherence to these guidelines is essential to ensure personal

safety, maintain experimental integrity, and comply with regulatory standards.

Immediate Safety and Hazard Information
AMG-151 is a potent small molecule inhibitor and should be handled with care. While a

comprehensive hazard profile is not publicly available, compounds of this nature are typically

considered hazardous. Assume it is harmful if swallowed, inhaled, or comes into contact with

skin.

Key Safety Precautions:

Engineering Controls: All manipulations of solid AMG-151 or concentrated stock solutions

should be performed in a certified chemical fume hood or a ventilated balance enclosure to

minimize inhalation exposure.

Personal Protective Equipment (PPE): Appropriate PPE must be worn at all times when

handling AMG-151. This includes, but is not limited to, a lab coat, safety glasses with side

shields (or chemical splash goggles), and chemical-resistant gloves. For handling the solid

compound, double-gloving is recommended.
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Avoid Aerosol Generation: Take precautions to avoid the generation of dust or aerosols

during weighing and solution preparation.

Spill Management: In the event of a spill, immediately alert personnel in the area. For small

spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a

sealed container for hazardous waste disposal. For larger spills, evacuate the area and

contact your institution's Environmental Health and Safety (EHS) department.

Physicochemical and In Vitro Activity Data
The following tables summarize key quantitative data for AMG-151.

Property Value

Molecular Formula C₂₀H₁₈N₆O₃S₂

Molecular Weight 454.52 g/mol

CAS Number 1138669-65-4

In Vitro Activity Value

EC₅₀ (at 5 mM glucose) 79 nM

S₀.₅ (at 5 µM AMG-151) 0.93 mM glucose

Vₘₐₓ (% of control) 134%

EC₅₀: Half-maximal effective concentration; S₀.₅: Substrate concentration at half-maximal

velocity; Vₘₐₓ: Maximum reaction velocity.

Experimental Protocols: Handling and Solution
Preparation
The following is a general protocol for the preparation of AMG-151 stock solutions. Always

consult your institution-specific standard operating procedures (SOPs).

Materials:
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AMG-151 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance within a ventilated enclosure

Procedure:

Pre-Weighing Preparation: Don all required PPE. Ensure the analytical balance and

surrounding work area within the chemical fume hood are clean.

Weighing: Carefully weigh the desired amount of AMG-151 solid into a sterile

microcentrifuge tube. Record the exact weight.

Solubilization: In the chemical fume hood, add the appropriate volume of anhydrous DMSO

to the microcentrifuge tube to achieve the desired stock concentration (e.g., 10 mM).

Dissolution: Cap the tube securely and vortex thoroughly until the solid is completely

dissolved. Gentle warming in a water bath (not to exceed 37°C) may be used to aid

dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name (AMG-151), concentration,

solvent (DMSO), date of preparation, and your initials.

Storage: Store the stock solution aliquots at -20°C or -80°C for long-term stability. A

Certificate of Analysis from the supplier indicates that AMG-151 in DMSO is stable for up to

6 months at -80°C.[1] For short-term storage (up to 2 weeks), 4°C is acceptable.[1][2]
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Signaling Pathway and Experimental Workflow
Glucokinase Activation Signaling Pathway
AMG-151 is an allosteric activator of glucokinase (GK). In pancreatic β-cells, activation of GK

increases the rate of glucose phosphorylation, leading to an increased ATP:ADP ratio. This, in

turn, closes ATP-sensitive potassium (K-ATP) channels, causing membrane depolarization,

calcium influx, and subsequent insulin secretion. In hepatocytes, GK activation promotes

glucose uptake and conversion to glucose-6-phosphate, stimulating glycogen synthesis and

glycolysis.
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Caption: Glucokinase activation by AMG-151 in pancreatic β-cells and hepatocytes.
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Operational and Disposal Workflow
A systematic workflow is critical for the safe handling and disposal of AMG-151.

AMG-151 Handling and Disposal Workflow

Start

Conduct Risk Assessment

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Solid AMG-151

Prepare Stock Solution

Perform Experiment

Decontaminate Workspace and Equipment

Segregate Waste

Liquid Waste (Contaminated Media, etc.) Solid Waste (Gloves, Tips, etc.)

Sealed & Labeled Hazardous Waste Container

Arrange for EHS Waste Pickup

End
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Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling and disposal of AMG-151.

Disposal Plan
All materials contaminated with AMG-151 must be disposed of as hazardous chemical waste.

Follow your institution's specific guidelines for hazardous waste disposal.

Waste Segregation and Collection:

Solid Waste: All disposable items that have come into contact with AMG-151 (e.g., gloves,

pipette tips, tubes, contaminated bench paper) must be collected in a designated, leak-proof,

and clearly labeled hazardous waste container.

Liquid Waste: All aqueous solutions containing AMG-151 (e.g., cell culture media, buffer

solutions) must be collected in a separate, sealed, and clearly labeled hazardous waste

container. Do not pour any solution containing AMG-151 down the drain.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container for hazardous chemical waste.

Container Labeling: All hazardous waste containers must be labeled with:

The words "Hazardous Waste"

The full chemical name: "AMG-151"

The approximate concentration and solvent

The name of the principal investigator and laboratory location

The date the waste was first added to the container

Storage and Disposal:

Store hazardous waste containers in a designated satellite accumulation area within the

laboratory.
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Keep containers securely closed except when adding waste.

Arrange for regular waste pickup by your institution's EHS department. Do not allow

hazardous waste to accumulate in the laboratory.

By adhering to these guidelines, you contribute to a safe and responsible research

environment. Always prioritize safety and consult your institution's EHS department for any

specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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